N-((1-(benzo[d]oxazol-2-yl)pyrrolidin-2-yl)methyl)-2-methylbenzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl]-2-methyl-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C21H20N4O2S/c1-13-23-17-9-8-14(11-19(17)28-13)20(26)22-12-15-5-4-10-25(15)21-24-16-6-2-3-7-18(16)27-21/h2-3,6-9,11,15H,4-5,10,12H2,1H3,(H,22,26)
• InChI Key: QILWLEVFEUNMJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)C(=O)NCC3CCCN3C4=NC5=CC=CC=C5O4
• Molecular Formula: C21H20N4O2S
• Molecular Weight: 392.5 g/mol
• CAS No.: 1798461-29-6

Description

N-((1-(benzo[d]oxazol-2-yl)pyrrolidin-2-yl)methyl)-2-methylbenzo[d]thiazole-6-carboxamide is a useful research compound. Its molecular formula is C21H20N4O2S and its molecular weight is 392.48. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antimicrobial Applications

Research indicates that benzothiazole derivatives exhibit promising antibacterial activity. For instance, novel analogs incorporating the benzothiazole nucleus have demonstrated significant activity against bacterial strains such as Staphylococcus aureus and Bacillus subtilis without cytotoxic effects on mammalian cells. These findings suggest potential applications in developing new antibacterial agents (Palkar et al., 2017).

Synthesis and Chemical Analysis

The synthesis and characterization of novel benzothiazole derivatives through methods like microwave-assisted synthesis offer operational simplicity and environmental benefits. Such studies contribute to the development of new compounds with potential applications in medicinal chemistry and materials science (Bhoi et al., 2016).

Environmental Remediation

Compounds incorporating benzothiazole and related structures have been explored for environmental applications, such as the removal of heavy metals from industrial wastes. Novel magnetic nanoadsorbents based on these structures have shown high adsorption capacities for metals like Zn2+ and Cd2+, highlighting their potential for pollution control and remediation (Zargoosh et al., 2015).

Catalysis and Material Science

Research into benzothiazole derivatives also extends into catalysis and material science. The design and synthesis of new compounds have led to the discovery of materials with unique properties, such as supramolecular gelators that exhibit specific behaviors influenced by methyl functionality and S⋯O interactions (Yadav & Ballabh, 2020). These materials have potential applications in drug delivery systems and the development of novel catalytic agents.